Cas no 1020722-48-8 ()

• CAS No: 1020722-48-8
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 879586
• Update Time: 2026-04-29

Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-1-ethyl-3-propyl-1H-pyrazole-5-carboxylate

Computed Properties

• Exact Mass: 288.047
• Monoisotopic Mass: 288.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• PSA: 44.12000
• LogP: 2.79470